Cas no 99199-20-9 (1(3H)-Isobenzofuranone, 5-(2-chloro-4-(trifluoromethyl)phenoxy)-3-propoxy-)

• Product Name: 1(3H)-Isobenzofuranone, 5-(2-chloro-4-(trifluoromethyl)phenoxy)-3-propoxy-
• CAS No: 99199-20-9
• MF: C₁₈H₁₄ClF₃O₄
• MW: 386.749575138092
• CID: 816224
• Update Time: 2023-08-03

1(3H)-Isobenzofuranone, 5-(2-chloro-4-(trifluoromethyl)phenoxy)-3-propoxy- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,5-[2-chloro-4-(trifluoromethyl)phenoxy]-3-propoxy-
• 5-[2-chloro-4-(trifluoromethyl)phenoxy]-3-propoxy-3H-2-benzofuran-1-one
• 5-[2-chloro-4-(trifluoromethyl)phenoxy]-3-propoxy-2-benzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 5-(2-chloro-4-(trifluoromethyl)phenoxy)-3-propoxy-

• Inchi： 1S/C18H14ClF3O4/c1-2-7-24-17-13-9-11(4-5-12(13)16(23)26-17)25-15-6-3-10(8-14(15)19)18(20,21)22/h3-6,8-9,17H,2,7H2,1H3
• InChI Key： FYBXUTAACSVBGA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC2C(=O)OC(C=2C=1)OCCC

Computed Properties

• Exact Mass: 386.053271
• Monoisotopic Mass: 386.053271
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.42
• Boiling Point: 435.2°Cat760mmHg
• Flash Point: 156.6°C
• Refractive Index: 1.561